Cas no 621-82-9 (Cinnamic acid)

Cinnamic acid is a naturally occurring organic compound that has been found to exhibit antimicrobial properties and act as an intermediate in the production of various industrial chemicals. Its ability to inhibit the growth of certain microorganisms makes it suitable for use in pharmaceutical applications, food preservation, and cosmetic products.
Cinnamic acid structure
Cinnamic acid structure
Product name:Cinnamic acid
CAS No:621-82-9
MF:C9H8O2
MW:148.1586
MDL:MFCD00004369
CID:39078
PubChem ID:444539

Cinnamic acid Chemical and Physical Properties

Names and Identifiers

    • Cinnamic Acid
    • Cinnamic Acid,mixture of cis and trans
    • 2-Propenoicacid, 3-phenyl-
    • 3-Phenylacrylic acid
    • trans-Cinnamic acid
    • 3-Phenylpropenoic acid
    • Phenylacrylic acid
    • (E)-Cinnamic acid
    • trans-3-Phenylacrylic acid
    • Zimtsaeure
    • (2E)-3-phenylprop-2-enoic acid
    • (E)-3-phenylprop-2-enoic acid
    • 3-phenylprop-2-enoic acid
    • E-Cinnamic Acid
    • trans-beta-Carboxystyrene
    • trans-Cinnamate
    • (E)-3-Phenyl-2-propenoic acid
    • (E)-cinnamate
    • Benzeneacrylic acid
    • trans-3-Phenyl-2-propenoic acid
    • Benzenepropenoic acid
    • Cinnamylic acid
    • Cinnamic acid, (E)-
    • 3-Phenyl-2-propenoic acid
    • 2-Pr
    • Cinnamic acid
    • MDL: MFCD00004369
    • Inchi: 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
    • InChI Key: WBYWAXJHAXSJNI-VOTSOKGWSA-N
    • SMILES: O([H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

  • Exact Mass: 148.05200
  • Monoisotopic Mass: 148.052429494 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Molecular Weight: 148.16

Experimental Properties

  • Color/Form: White monoclinic crystal
  • Density: 1.2475
  • Melting Point: 133 ºC
  • Boiling Point: 265°C at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.5049 (estimate)
  • Solubility: 0.00 M
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 37.30000
  • LogP: 1.78440
  • FEMA: 2288
  • pka: pK (25°) 4.46
  • Vapor Pressure: 3.21e-05 mmHg
  • Solubility: Not slightly soluble in water, easily soluble in acid, benzene, acetone, glacial acetic acid, soluble in ethanol, methanol and chloroform

Cinnamic acid Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • RTECS:GD7850000
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Toxicity:LD50 (g/kg): 3.57 orally in rats; >5.0 dermally in rabbits (Letizia)
  • Risk Phrases:R36/37/38

Cinnamic acid Customs Data

  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Cinnamic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-246352-0.1g
3-phenylprop-2-enoic acid
621-82-9
0.1g
$129.0 2023-02-20
DC Chemicals
DCR-003-20 mg
Cinnamic acid
621-82-9 >98%, Standard References Grade
20mg
$280.0 2022-02-28
Enamine
EN300-246352-0.25g
3-phenylprop-2-enoic acid
621-82-9
0.25g
$185.0 2023-02-20
Ambeed
A135758-500g
Cinnamic acid(only trans)
621-82-9 98% only trans
500g
$28.0 2025-02-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R005276-25g
Cinnamic acid
621-82-9 99%()
25g
¥157 2024-05-22
TRC
C442030-25g
Cinnamic Acid
621-82-9
25g
$368.00 2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R005276-100g
Cinnamic acid
621-82-9 99%()
100g
¥478 2024-05-22
BioAustralis
BIA-C1725-5 mg
Cinnamic acid
621-82-9 >95%byHPLC
5mg
$59.00 2023-09-16
Chemenu
CM254105-1000g
Cinnamic acid
621-82-9 95+%
1000g
$153 2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HB517-250g
Cinnamic acid
621-82-9 99%
250g
¥178.0 2022-06-10

Cinnamic acid Production Method

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